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A Comparative Guide for Researchers and Cultural Resource Management Professionals

The long-term success of mitigation measures approved by the Advisory Council on Historic

Preservation (ACHP) under Section 106 of the National Historic Preservation Act is a critical

area of study for researchers, scientists, and drug development professionals invested in

cultural heritage management. This guide provides a comparative analysis of common

mitigation approaches, drawing on established performance metrics and methodologies to offer

a framework for objective assessment.

Measuring Success: A Framework of Performance
Indicators
Evaluating the long-term success of mitigation extends beyond the mere completion of a

project. The National Academy of Public Administration's report, "Towards More Meaningful

Performance Measures for Historic Preservation," provides a valuable framework for this

assessment.[1][2] This framework categorizes measures into outcomes, outputs, and efficiency,

allowing for a more holistic understanding of a mitigation measure's impact.

For the purposes of this guide, a selection of these performance measures has been adapted

to compare different mitigation strategies. These indicators focus on the durability of

preservation outcomes, the dissemination of knowledge, and the efficiency of the mitigation

process itself.
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Comparative Analysis of Mitigation Alternatives
The following tables summarize the performance of common mitigation alternatives against key

long-term success indicators. The data presented is synthesized from a review of ACHP
guidance, case studies, and academic literature. It is important to note that quantitative data on

the long-term performance of mitigation measures is not always consistently tracked or publicly

available. Therefore, this comparison relies on a combination of reported outcomes and expert

analysis.
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Performance

Indicator

Data Recovery

(Archaeology)

HABS/HAER/H

ALS

Documentation

Creative

Mitigation

Programmatic

Agreements

(PAs)

Preservation of

Historic Fabric

Low (by

definition,

involves

excavation and

removal of

archaeological

resources)

Not Applicable

(documents, but

does not

preserve in-situ)

Varies (can

range from in-

situ preservation

to relocation and

reuse)

Varies (depends

on the

stipulations of

the agreement)

Knowledge

Generation &

Dissemination

High (generates

significant new

archaeological

data)

High (produces

detailed

architectural and

engineering

records)

Varies (can be

high if it includes

public

interpretation

and education)

Moderate (can

facilitate data

sharing and

synthesis across

multiple projects)

Long-Term

Public Benefit

Moderate

(benefits are

primarily

academic until

published and

interpreted for

the public)

High (provides a

permanent,

publicly

accessible

record)

High (often

designed with

direct community

engagement and

benefit in mind)

High (can lead to

more predictable

and positive

preservation

outcomes across

a program)

Efficiency (Time

& Cost)

Low (can be

time-consuming

and expensive)

Moderate

(requires

specialized

expertise and

can be costly)

Varies (can be

more or less

costly than

traditional

mitigation

depending on the

approach)

High

(streamlines the

review process

for multiple

undertakings)[3]

[4]
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Community

Engagement

Low to Moderate

(often limited to

consulting

parties)

Low (primarily a

technical

documentation

process)

High (often

involves

extensive public

participation in its

development and

implementation)

Moderate (PAs

are developed in

consultation with

stakeholders, but

individual project

review may be

streamlined)

Experimental Protocols and Methodologies
A critical component of assessing mitigation success is understanding the methodologies

employed. The following sections detail the standard protocols for the key mitigation

alternatives discussed.

Archaeological Data Recovery
Archaeological data recovery is a systematic process for mitigating the adverse effects of a

project on an archaeological site by excavating and documenting the site before it is destroyed.

[2] The primary goal is to recover significant information that contributes to our understanding

of the past.

Key Methodological Steps:

Research Design and Treatment Plan: A detailed plan is developed that outlines the

research questions to be addressed, the methods of excavation and analysis, and the plan

for curation and reporting.

Field Excavation: This involves the systematic removal of soil and artifacts, with careful

documentation of their context.

Laboratory Analysis: Artifacts and samples are cleaned, cataloged, and analyzed to answer

the research questions.

Reporting and Dissemination: The findings are documented in a comprehensive report and

disseminated to the archaeological community and the public.
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Historic American Buildings Survey / Historic American
Engineering Record / Historic American Landscapes
Survey (HABS/HAER/HALS)
HABS, HAER, and HALS are programs administered by the National Park Service to document

America's architectural, engineering, and landscape heritage. This documentation serves as a

permanent record of historic properties.

Standard Documentation Components:

Measured Drawings: Detailed architectural drawings, including plans, elevations, sections,

and details, are created to scale.

Large-Format Photography: Archival-quality photographs capture the exterior and interior of

the property.

Written Historical Report: A comprehensive report details the history, significance, and

physical description of the property.

Creative Mitigation
Creative mitigation encompasses a wide range of non-traditional approaches to resolving

adverse effects that are often tailored to the specific context of the historic property and the

community. There is no single protocol for creative mitigation; rather, it is a process of

collaborative problem-solving.

Guiding Principles for Developing Creative Mitigation:

Consider the Significance: The mitigation should be related to the qualities that make the

property significant.

Address the Adverse Effect: The mitigation should directly address the harm caused by the

project.

Involve the Community: Meaningful engagement with the public and consulting parties is

essential to developing successful creative mitigation.
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Provide a Public Benefit: The outcome should offer a tangible and lasting benefit to the

public.

Programmatic Agreements (PAs)
Programmatic Agreements are legal documents that streamline the Section 106 review process

for a particular program, complex project, or multiple undertakings. They establish a process for

consultation, review, and compliance with Section 106.

Key Elements of a Programmatic Agreement:

Roles and Responsibilities: Clearly defines the responsibilities of the federal agency, State

Historic Preservation Officer (SHPO), Tribal Historic Preservation Officer (THPO), and other

consulting parties.

Process for Identification and Evaluation: Establishes a streamlined process for identifying

and evaluating historic properties.

Treatment of Historic Properties: Outlines agreed-upon measures to avoid, minimize, or

mitigate adverse effects.

Dispute Resolution: Includes procedures for resolving disagreements among the signatories.

Monitoring and Reporting: Specifies how the implementation of the agreement will be

tracked and reported.

Visualizing the Mitigation Process
The following diagrams, created using the DOT language, illustrate key workflows and

relationships in the assessment of mitigation measures.

Planning & Identification Consultation & Agreement Implementation & Monitoring Evaluation of Success

Proposed Undertaking Identify Historic Properties Assess Effects on Properties Consultation with Parties Develop Mitigation Measures Execute MOA or PA Implement Mitigation Long-Term Monitoring Collect Performance Data Analyze Against Metrics Report on Long-Term Success
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Workflow for Assessing Long-Term Mitigation Success.

Mitigation Approaches

Long-Term Outcomes

Data Recovery

Preservation of Fabric

Low

Knowledge Generation

High

HABS/HAER/HALS

High

Public Benefit

High

Creative Mitigation

Varies High

Programmatic Agreement

High

Process Efficiency

High
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Comparative Strengths of Mitigation Approaches.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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